Cas no 1805921-66-7 (3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1805921-66-7
• MF: C₈H₂F₅IN₂
• MW: 348.011371135712
• CID: 4876386
• Update Time: 2025-06-08

3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5IN2/c9-7(10)6-3(1-15)5(8(11,12)13)4(14)2-16-6/h2,7H
• InChI Key： XDBHNUNOPJEWDG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805921-66-7): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine, identified by its CAS number 1805921-66-7, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyridine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The presence of multiple fluorinated and iodinated substituents enhances its reactivity, making it a valuable intermediate for synthesizing complex bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds, attributed to their improved metabolic stability, lipophilicity, and binding affinity. The incorporation of difluoromethyl and trifluoromethyl groups into molecular structures has been particularly noteworthy. These groups not only modulate physicochemical properties but also contribute to the efficacy of therapeutic agents. The 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine compound exemplifies this trend, offering a synthetic platform for developing novel drugs targeting various diseases.

The pyridine ring itself is a cornerstone in medicinal chemistry, serving as a scaffold for numerous pharmacologically active compounds. Its aromaticity and ability to engage in hydrogen bonding make it an ideal candidate for drug design. The specific substitution pattern in 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine, particularly the cyano group at the 3-position, further enhances its utility. This cyano moiety can participate in further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The iodine atom at the 5-position adds another layer of reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex organic molecules and have been widely employed in the synthesis of heterocyclic compounds. The combination of these reactive sites makes 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine a powerful tool for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the role of fluorinated pyridines in anticancer drug development. Compounds containing these motifs have demonstrated promising activity against various cancer types due to their ability to interfere with key biological pathways. For instance, research has shown that pyridines with electron-withdrawing groups can enhance the binding affinity to target proteins, leading to improved therapeutic outcomes. The structural features of 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine align well with these requirements, making it a candidate for designing next-generation anticancer drugs.

The utility of this compound extends beyond oncology. Emerging evidence suggests its potential in addressing neurological disorders, where fluorinated pyridines have shown efficacy in modulating neurotransmitter systems. The unique electronic properties conferred by the fluorine atoms can fine-tune the pharmacokinetic profiles of drug candidates, enhancing their bioavailability and therapeutic window. Furthermore, the iodine substituent allows for further derivatization, enabling the creation of libraries of compounds with diverse biological activities.

In synthetic chemistry, the preparation of 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine involves multi-step processes that highlight modern methodologies. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to achieve high yields and purity. These approaches not only streamline the synthesis but also minimize waste, aligning with green chemistry principles. The robustness of these synthetic routes underscores the compound's significance as a building block in pharmaceutical research.

The growing interest in fluorinated pyridines has spurred innovation in their application across various therapeutic areas. Researchers are exploring novel derivatives of this class of compounds to combat antibiotic resistance, inflammation, and other chronic diseases. The structural diversity offered by 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine provides a rich foundation for such explorations. By leveraging its reactive sites, scientists can design molecules with tailored properties to address unmet medical needs.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805921-66-7) stands as a testament to the progress in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable intermediate for drug development. As research continues to uncover new applications for fluorinated pyridines, this compound will undoubtedly play a pivotal role in shaping the future of medicine.